Cas no 69514-89-2 (1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)-)

• Product Name: 1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)-
• CAS No: 69514-89-2
• MF: C₁₇H₁₈N₄O₂
• MW: 310.350423336029
• CID: 518629
• PubChem ID: 153061
• Update Time: 2025-04-19

1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)-
• N-methyl-N'-(8-nitroacridin-1-yl)propane-1,3-diamine
• 1,3-Propanediamine, N-methyl-N'-(1-nitro-8-acridinyl)-
• N-Methyl-N'-(1-nitro-8-acridinyl)-1,3-propanediamine
• DTXSID20219753
• 69514-89-2

• Inchi： 1S/C17H18N4O2/c1-18-9-4-10-19-14-5-2-6-15-12(14)11-13-16(20-15)7-3-8-17(13)21(22)23/h2-3,5-8,11,18-19H,4,9-10H2,1H3
• InChI Key： UQQVFTQOYFFWJO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1C=C1C(C=CC=C1NCCCNC)=N2)=O

Computed Properties

• Exact Mass: 310.14314
• Monoisotopic Mass: 310.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 544.7°Cat760mmHg
• Flash Point: 283.2°C
• Refractive Index: 1.706
• PSA: 80.09